Cas no 1286208-19-2 (1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride)

• Product Name: 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride
• CAS No: 1286208-19-2
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 5217075
• Update Time: 2026-03-06

1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Aminopyrrolidin-1-yl)ethanone hydrochloride
• (S)-1-(3-Aminopyrrolidin-1-yl)ethanonehydrochloride
• 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride
• AT25019
• (S)-1-(3-AMINOPYRROLIDIN-1-YL)ETHAN-1-ONE HCL

• Inchi： 1S/C6H12N2O.ClH/c1-5(9)8-3-2-6(7)4-8;/h6H,2-4,7H2,1H3;1H/t6-;/m0./s1
• InChI Key： NDNGPRLTQNOAMC-RGMNGODLSA-N
• SMILES： Cl.O=C(C)N1CC[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride

Introduction to 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride (CAS No: 1286208-19-2)

The compound 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride, identified by its CAS number 1286208-19-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, a hydrochloride salt, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of the (3S)-configuration in the pyrrolidine ring and the incorporation of an amine group into the molecular framework contribute to its distinct chemical and pharmacological properties, making it a subject of intense research interest.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in the development of enantiomerically pure compounds that exhibit enhanced efficacy and reduced side effects. The (3S)-3-aminopyrrolidin-1-yl moiety in this compound is a prime example of how stereochemistry can influence biological activity. The pyrrolidine scaffold is a common structural motif in bioactive molecules, often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The amine group further enhances the compound's potential by enabling various chemical modifications and interactions with biological targets.

In the realm of medicinal chemistry, the development of novel scaffolds that mimic natural products or biological entities is crucial for discovering new therapeutic agents. The 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride structure aligns well with this principle, offering a versatile platform for further derivatization and optimization. Researchers have been exploring its potential as a precursor for more complex molecules, leveraging its inherent flexibility and reactivity to design compounds with tailored pharmacokinetic profiles.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This aspect is particularly important in drug development, where bioavailability and shelf-life are critical factors. The hydrochloride derivative also facilitates easier handling and dosing, which can improve patient compliance and therapeutic outcomes.

One of the most exciting areas of research involving 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride is its potential application in treating neurological disorders. The pyrrolidine ring is known to interact with various neurotransmitter systems, suggesting that this compound could modulate neuronal activity. Preliminary studies have indicated that derivatives of this structure may exhibit properties similar to known neuroactive agents, such as enhancing synaptic transmission or inhibiting specific enzymes involved in neurodegenerative processes.

The compound's potential as an intermediate in drug synthesis has also been explored. Its reactive sites allow for the introduction of additional functional groups, enabling the creation of a wide range of analogs with different biological activities. This versatility makes it an attractive candidate for high-throughput screening programs aimed at identifying new lead compounds for various diseases.

Advances in computational chemistry have further accelerated the study of 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts, helping researchers optimize its structure for improved binding affinity and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, reducing the time and cost associated with developing new therapeutics.

The hydrochloride form has also been investigated for its stability under various storage conditions. Stability studies are essential for ensuring that pharmaceutical products remain effective throughout their shelf life. The hydrochloride salt has shown promising results in terms of maintaining its integrity when exposed to temperature fluctuations or humidity changes, which is crucial for commercial viability.

Another area where this compound shows promise is in the treatment of infectious diseases. The amine group can participate in hydrogen bonding interactions with bacterial or viral proteins, potentially disrupting essential metabolic pathways or structural components. This mechanism suggests that derivatives of 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride could be developed into novel antibiotics or antiviral agents.

The synthesis of 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as protected amino acids or pyrrolidine derivatives, followed by functional group transformations that introduce the necessary stereochemistry and reactivity. These synthetic routes are often optimized for scalability and cost-effectiveness, ensuring that large quantities of the compound can be produced for research and commercial purposes.

In conclusion, 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone;hydrochloride (CAS No: 1286208-19-2) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.